4-ethyl-2-methyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-ethyl-2-methyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H16N4OS/c1-3-12-14(21-10(2)18-12)15(20)16-8-11-9-17-19-7-5-4-6-13(11)19/h4-7,9H,3,8H2,1-2H3,(H,16,20)
• InChI Key: DJUWRUVRCYVRBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=N1)C)C(=O)NCC2=C3C=CC=CN3N=C2
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol

Description

Pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines are groups of heterocyclic compounds. They have been identified as strategic compounds for optical applications due to several key characteristics.

Synthesis Analysis

A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol has been introduced.

Molecular Structure Analysis

These compounds feature the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines (PPs) have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology.

Physical and Chemical Properties Analysis

These compounds have tunable photophysical properties.

Mechanism of Action

These compounds have been designed and synthesized as novel CDK2 targeting compounds.

Future Directions

The compounds have shown significant inhibitory activity and have been selected for further investigations.